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Compound of Interest

Compound Name: p-Cresol-d3 (methyl-d3)
CAS No.: 108561-00-8

Cat. No.: B561446

Get Quote

Abstract & Scope

This technical guide details the Nuclear Magnetic Resonance (NMR) spectroscopic behavior of
p-Cresol-d3 (4-methyl-d3-phenol). This isotopologue is a critical internal standard (ISTD) in
metabolomics for quantifying p-cresol and p-cresol sulfate (uremic toxins) in biofluids via LC-
MS and NMR.

Unlike native p-cresol, the methyl-deuterated variant exhibits unique spectral silencing in

H NMR and scalar coupling patterns in

C NMR. This guide provides the theoretical basis, experimental protocols, and processing logic
required to utilize p-Cresol-d3 as a quantitative reference standard.

Chemical & Physical Profile
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Property Native p-Cresol p-Cresol-d3 (Methyl-d3)
Formula
Molecular Weight 108.14 g/mol 111.16 g/mol
CAS Number 106-44-5 65564-96-3
Methyl protons ( Methyl deuterons (

Key Feature

) )

Spin System (aromatic only)

NMR Characterization: Theory & Spectral Logic
The Deuterium Isotope Effect

Replacing the methyl protons with deuterium (
H, Spin
) introduces three primary changes to the NMR spectrum:
» H Silent Region: The methyl resonance (
ppm) vanishes in the proton spectrum.
o C Multiplicity (Septet): The methyl carbon couples to three deuterium nuclei. Following the
rule:
The
C signal splits into a 1:3:6:7:6:3:1 septet.

 Isotope Shift: The heavier mass of deuterium shortens the C-D bond slightly, increasing
electron shielding. This results in an upfield shift (

to

ppm) for the methyl carbon compared to the native form.
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Spectral Assignment Logic (Graphviz)

The following logic diagram illustrates how to distinguish the native contaminant from the pure
deuterated standard.

Analyze Sample Spectrum

Check 1H NMR (2.2 - 2.3 ppm)

Protons present \Deuterated

Silent / Trace Quintet

Strong Singlet Observed

Check 13C NMR (~20 ppm)

CH3 Carbon CD3 Carbon

Singlet Observed Septet Observed (J ~20 Hz)

Contamination: Native p-Cresol Confirmed: p-Cresol-d3

Click to download full resolution via product page

Caption: Decision tree for verifying isotopic purity of p-Cresol-d3 using 1H and 13C NMR
markers.
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Quantitative Data: Chemical Shifts

The following values are referenced against TMS (

). Note that phenolic protons are exchangeable and sensitive to water content and

temperature.

Tahle 1: H NMR Chemical Shifts (40¢ |

Integral (
Assignment Multiplicit
'9 (ppm) (ppm) ultiplicity :

OH (Phenolic) 4.8-5.2 (br) 9.20 (s) Singlet (Broad) 1H

Doublet (
Ar-H (3,5) 6.75 (d) 6.68 (d) 2H

Hz)

Doublet (
Ar-H (2,6) 7.05 (d) 7.01 (d) 2H

Hz)
Methyl (

Silent Silent - OH
)
Residual Proton ~2.25 ~2.21 Quintet (tiny) <0.01H
Carbon Multiplicit coupting Not
ultiplici otes
Position (Ppm) prctty )
C-OH (C1) 153.1 Singlet - Deshielded
C-Ar (C3,5) 115.3 Singlet - Ortho to OH
C-Ar (C2,6) 130.2 Singlet - Meta to OH
C-Me (C4) 130.0 Singlet - Quaternary
Methyl ( Upfield isotope
~19.4 Septet ~19-21 Hz ]
shift

)
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Experimental Protocols
Protocol A: Sample Preparation (Critical Steps)

Rationale: p-Cresol is hygroscopic and prone to oxidation (browning). Proper handling ensures
accurate gNMR results.

e Solvent Selection:
o For Structure Verification: Use

.[1] It forms hydrogen bonds with the phenolic OH, slowing exchange and sharpening the
OH peak (crucial for integration).

o For Mixture Analysis: Use
if the sample is non-polar, but be aware the OH peak may broaden or drift.
» Weighing:

o Equilibrate the p-Cresol-d3 vial to room temperature before opening to prevent
condensation.

o Weigh approximately 10-15 mg into a clean glass vial. Record weight to 0.01 mg precision
for gNMR.

o Dissolution:
o Add 600

L of deuterated solvent.

o Optional: Add 0.5 mg of TCNB (1,2,4,5-tetrachloro-3-nitrobenzene) if an external
guantitative reference is required.

o Cap immediately and vortex. Transfer to a 5Smm NMR tube.

Protocol B: qNMR Acquisition Parameters

Rationale: To ensure 99.9% magnetization recovery for quantitative accuracy.
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e Pulse Sequence:zg (Bruker) or single_pulse (Varian/Agilent). Do not use NOE enhancement
for quantitative

C.

o Relaxation Delay (
):
o Determine

of the aromatic protons (typically 2-4 seconds).

o Set
(Recommend 20 seconds to be safe).
e Spectral Width: 12 ppm (-1 to 11 ppm).
e Scans (NS): 16 or 32 (sufficient for >10 mg sample).
e Acquisition Time (AQ):

seconds to resolve fine coupling.

Analytical Workflow Diagram

This diagram outlines the validated workflow for using p-Cresol-d3 as an internal standard.
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Caption: Validated gNMR workflow ensuring stoichiometric accuracy for p-Cresol-d3 analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. hrcak.srce.hr [hrcak.srce.hr]

2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

3. A Routine Experimental Protocol for gHNMR lllustrated with Taxol - PMC
[pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Note: NMR Spectroscopy Characterization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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